7-(4-bromophenyl)-8-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• Molecular Formula: C26H22BrN7O3
• Molecular Weight: 560.4 g/mol
• IUPAC Name: 7-(4-bromophenyl)-6-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2,4-dimethylpurino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C26H22BrN7O3/c1-15-20(24(36)34(31(15)4)18-8-6-5-7-9-18)33-19(16-10-12-17(27)13-11-16)14-32-21-22(28-25(32)33)29(2)26(37)30(3)23(21)35/h5-14H,1-4H3
• Standard InChI Key: MKPJLYBKIZFANQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=CN4C3=NC5=C4C(=O)N(C(=O)N5C)C)C6=CC=C(C=C6)Br

Introduction

Synthesis and Structural Modifications

The synthesis of imidazopurine derivatives typically involves multi-step cyclization reactions. A representative approach, detailed in a study of analogous tricyclic purinediones, involves:

• Bromination: Introduction of bromine at position 8 of a theophylline precursor.

• Alkylation: Attachment of a bromoethyl or chloropropyl sidechain to position 7.

• Cyclization: Reaction with primary amines to form the imidazole or pyrazole rings.

For the target compound, the pyrazole moiety likely originates from a cyclocondensation reaction between a hydrazine derivative and a diketone precursor. The bromophenyl group may be introduced via Suzuki-Miyaura coupling, leveraging palladium catalysis to attach the aryl bromide.

Table 1: Key Synthetic Steps for Analogous Imidazopurines

Step	Reaction Type	Reagents/Conditions	Purpose
1	Bromination	NBS, DMF, 0°C	Introduce bromine at position 8
2	Alkylation	1,2-Dibromoethane, K2CO3, DMF	Attach sidechain for cyclization
3	Cyclization	Primary amine, EtOH, reflux	Form heterocyclic rings (imidazole/pyrazole)

Adapted from synthesis protocols in.

Biological Activities and Receptor Interactions

Imidazopurine derivatives exhibit diverse biological activities, often mediated through adenosine receptor (AR) modulation. In a study evaluating 35 tricyclic purinediones, compounds with halogenated aryl groups demonstrated moderate affinity for A1 and A2A adenosine receptors (Ki values ranging from 0.28 to 10 μM). The bromophenyl group in the target compound may enhance binding through:

• Hydrophobic interactions with receptor subpockets.

• Electron-withdrawing effects that stabilize ligand-receptor complexes.

Notably, pyrimidopurinedione derivatives with similar substitution patterns showed anticonvulsant activity in murine models, achieving 100% protection against pentylenetetrazole-induced seizures at 100 mg/kg. These findings suggest potential neurological applications for the bromophenyl-substituted variant.

Comparative Analysis with Structural Analogs

To contextualize the target compound’s properties, Table 2 compares it with three related imidazopurine derivatives:

Table 2: Structural and Functional Comparison of Imidazopurine Derivatives

Compound	Substituents	Molecular Formula	Biological Activity
Target Compound	7-(4-Bromophenyl), 8-(pyrazolyl)	Not reported	Inferred AR modulation, anticonvulsant potential
VC11794849	7-Phenyl, 1-methyl	C14H11N5O2	5-HT1A receptor partial agonism (antidepressant activity)
397275-54-6	7-(3-Nitrophenyl)	C26H22N8O5	Unspecified receptor affinity (structural analog)
PMC Compound 28	Diazepino core, unsaturated chain	C22H20N8O3	A2A AR selectivity (Ki = 0.28 μM)

Key observations:

• Halogen vs. nitro substituents: Bromine’s larger atomic radius and polarizability may enhance receptor binding compared to nitro groups.

• Pyrazole vs. diazepino cores: The pyrazole’s rigidity could limit conformational flexibility, potentially improving target specificity.